Cas no 2229293-26-7 (2-amino-3-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-ol)

• Product Name: 2-amino-3-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-ol
• CAS No: 2229293-26-7
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• CID: 6410555
• PubChem ID: 165712436
• Update Time: 2025-08-03

2-amino-3-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-ol
• EN300-1988687
• 2229293-26-7

• Inchi： 1S/C11H14ClNO3/c1-11(13,5-14)4-7-2-8(12)10-9(3-7)15-6-16-10/h2-3,14H,4-6,13H2,1H3
• InChI Key： TXQLVLZVHGAPBK-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)CC(C)(CO)N)OCO2

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-3-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-ol

Compound CAS No. 2229293-26-7: 2-amino-3-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-ol

Compound CAS No. 2229293-26-7, also known as 2-amino-3-(7-chloro-1,3-dioxaindan-5-yl)-2-methylpropan-1-ol, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amino alcohols, which are widely studied for their versatile properties and roles in biological systems. The molecular structure of this compound includes an amino group (-NH₂), a hydroxyl group (-OH), and a substituted dioxaindane ring system, making it a valuable molecule for research and development in the fields of drug discovery and advanced materials.

The synthesis of Compound CAS No. 2229293-26-7 involves multi-step organic reactions, including nucleophilic substitutions, ring-forming reactions, and stereochemical considerations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral recognition studies and enantioselective catalysis. The presence of the chloro group at position 7 of the dioxaindane ring introduces unique electronic and steric effects, which can be exploited in designing bioactive molecules with specific interactions.

Compound CAS No. 2229293-26-7 has been the subject of extensive research due to its potential as a building block in medicinal chemistry. Its structure allows for functionalization at multiple sites, enabling the creation of diverse derivatives with varying biological activities. For instance, studies have shown that certain analogs of this compound exhibit potent inhibitory effects on key enzymes involved in metabolic disorders, such as diabetes and obesity. These findings highlight its potential as a lead compound for drug development.

In addition to its pharmaceutical applications, Compound CAS No. 2229293-26-7 has also been explored for its role in materials science. The dioxaindane moiety is known to form stable macrocyclic structures under certain conditions, which can be utilized in the design of novel polymers or supramolecular assemblies. Recent research has focused on its ability to act as a template for self-assembling nanostructures, which could find applications in drug delivery systems or electronic materials.

The biological evaluation of Compound CAS No. 22934854 has revealed interesting pharmacokinetic properties, including good solubility and moderate bioavailability. These characteristics make it an attractive candidate for further preclinical studies aimed at assessing its efficacy and safety profiles. Moreover, computational modeling studies have provided insights into its binding interactions with target proteins, paving the way for rational drug design strategies.

In conclusion, Compound CAS No. 14884588, or 1-(tert-butyl)-N-[4-(dimethylamino)sulfonyl]benzene, represents a promising molecule with multifaceted applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic research and industrial development.